Cas no 1583260-26-7 ((4S,5R)-5-(benzyloxymethyl)-4-triisopropylsilyloxy-tetrahydrofuran-2-one)

• Product Name: (4S,5R)-5-(benzyloxymethyl)-4-triisopropylsilyloxy-tetrahydrofuran-2-one
• CAS No: 1583260-26-7
• MF: C₂₁H₃₄O₄Si
• MW: 378.577767848969
• CID: 5101787
• Update Time: 2026-03-03

(4S,5R)-5-(benzyloxymethyl)-4-triisopropylsilyloxy-tetrahydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pentonic acid, 2-deoxy-5-O-(phenylmethyl)-3-O-[tris(1-methylethyl)silyl]-, γ-lactone
• (4S,5R)-5-(benzyloxymethyl)-4-triisopropylsilyloxy-tetrahydrofuran-2-one

• Inchi： 1S/C21H34O4Si/c1-15(2)26(16(3)4,17(5)6)25-19-12-21(22)24-20(19)14-23-13-18-10-8-7-9-11-18/h7-11,15-17,19-20H,12-14H2,1-6H3/t19-,20+/m0/s1
• InChI Key： WVDFEWRIBDMQFF-VQTJNVASSA-N
• SMILES： C1(O[C@H](COCC2=CC=CC=C2)[C@H](C1)O[Si](C(C)C)(C(C)C)C(C)C)=O

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 448.2±35.0 °C(Predicted)